Cas no 1000162-78-6 (2-fluoro-5-iodo-4-methoxybenzoic acid)

2-Fluoro-5-iodo-4-methoxybenzoic acid is a fluorinated and iodinated benzoic acid derivative with a methoxy substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of both fluorine and iodine atoms enhances its reactivity, enabling selective functionalization for cross-coupling reactions or further derivatization. The methoxy group contributes to electronic modulation, influencing the compound's solubility and stability. Its well-defined structure makes it valuable for constructing complex molecules, such as bioactive compounds or materials with tailored properties. The product is typically characterized by high purity and consistent performance in synthetic applications.
2-fluoro-5-iodo-4-methoxybenzoic acid structure
1000162-78-6 structure
Product Name:2-fluoro-5-iodo-4-methoxybenzoic acid
CAS No:1000162-78-6
MF:C8H6FIO3
MW:296.034318447113
CID:829544
Update Time:2025-06-07

2-fluoro-5-iodo-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-5-iodo-4-methoxybenzoic acid
    • Benzoic acid, 2-fluoro-5-iodo-4-Methoxy-
    • Inchi： 1S/C8H6FIO3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
    • InChI Key： MDNCZSISNHLNOY-UHFFFAOYSA-N
    • SMILES： C(O)(=O)C1=CC(I)=C(OC)C=C1F

Computed Properties

  • Exact Mass: 295.93457g/mol
  • Monoisotopic Mass: 295.93457g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 296.03g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.5Ų

2-fluoro-5-iodo-4-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P0000QV-1g
Benzoic acid, 2-fluoro-5-iodo-4-Methoxy-
 1000162-78-6 97%
1g
 $414.00 2023-12-27
1PlusChem
1P0000QV-5g
Benzoic acid, 2-fluoro-5-iodo-4-Methoxy-
 1000162-78-6 97%
5g
 $1328.00 2023-12-27
A2B Chem LLC
AA00167-1g
2-Fluoro-5-iodo-4-methoxybenzoic acid
 1000162-78-6 97%
1g
 $336.00 2024-04-20
A2B Chem LLC
AA00167-5g
2-Fluoro-5-iodo-4-methoxybenzoic acid
 1000162-78-6 97%
5g
 $1073.00 2024-04-20

2-fluoro-5-iodo-4-methoxybenzoic acid Related Literature

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